1-(3-chlorophenyl)-2-(cyclopentylthio)-5-(4-methoxyphenyl)-1H-imidazole

• IUPAC Name: 1-(3-chlorophenyl)-2-cyclopentylsulfanyl-5-(4-methoxyphenyl)imidazole
• InChI: InChI=1S/C21H21ClN2OS/c1-25-18-11-9-15(10-12-18)20-14-23-21(26-19-7-2-3-8-19)24(20)17-6-4-5-16(22)13-17/h4-6,9-14,19H,2-3,7-8H2,1H3
• InChI Key: JKYGKASJNTWJNZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CN=C(N2C3=CC(=CC=C3)Cl)SC4CCCC4
• Molecular Formula: C21H21ClN2OS
• Molecular Weight: 384.9 g/mol

Description

1-(3-chlorophenyl)-2-(cyclopentylthio)-5-(4-methoxyphenyl)-1H-imidazole is a chemical compound that belongs to the class of imidazole derivatives. It has gained attention in the scientific community due to its potential applications in various fields such as medicine, agriculture, and material science.

Scientific Research Applications

Chlorophenols and Environmental Impact

Chlorophenols, which share a chlorinated phenyl group with the compound , have been extensively studied for their environmental presence and impact, particularly in relation to dioxin formation during waste incineration processes. These compounds, including chlorophenols, are identified as precursors to dioxins, which are of significant concern due to their toxicological profiles. Research indicates a correlation between chlorophenol and chlorobenzene concentrations and the formation of dioxins in municipal solid waste incineration, suggesting pathways through incomplete combustion or chemical synthesis processes (Peng et al., 2016).

Imidazole Derivatives and Pharmacological Potential

Imidazole derivatives, sharing the imidazole core with the target compound, have been extensively explored for their diverse pharmacological activities. These activities include anticancer, anti-inflammatory, and antioxidant properties. A literature review highlights the synthesis methods and chemical transformations of imidazole derivatives, emphasizing their significant role in developing new therapeutic agents due to their biological activities (Abdurakhmanova et al., 2018). Another review focuses on imidazole derivatives with antitumor activity, presenting data on compounds that have undergone preclinical testing and emphasizing the potential for developing new antitumor drugs (Iradyan et al., 2009).

Analytical Methods for Antioxidant Activity

The assessment of antioxidant activity is critical for understanding the potential health benefits and environmental impact of chemical compounds. A review article discusses the most important tests used to determine antioxidant activity, including methods based on hydrogen atom transfer (e.g., ORAC, HORAC) and electron transfer (e.g., CUPRAC, FRAP), as well as mixed methods like the ABTS and DPPH assays. These assays are fundamental in evaluating the antioxidant capacity of complex samples, utilizing spectrophotometry to monitor reaction kinetics or equilibrium states (Munteanu & Apetrei, 2021).